1-(2-(Cyanomethyl)phenyl)propan-2-one

• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 2-[2-(2-oxopropyl)phenyl]acetonitrile
• InChI: InChI=1S/C11H11NO/c1-9(13)8-11-5-3-2-4-10(11)6-7-12/h2-5H,6,8H2,1H3
• InChI Key: VFHBRPDJUHRHAY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC=CC=C1CC#N

Description

1-(2-(Cyanomethyl)phenyl)propan-2-one is a ketone derivative featuring a cyanomethyl substituent on the ortho position of the phenyl ring. This compound is primarily utilized as a key intermediate in the synthesis of fenfluramine, a pharmaceutical agent used to treat seizure disorders. The synthesis involves reductive amination of the ketone group with ethylamine in the presence of a borohydride reducing agent . Its structural uniqueness lies in the combination of a propan-2-one backbone and a cyanomethyl group, which enhances reactivity in nucleophilic and electrophilic reactions.

Biological Activity

1-(2-(Cyanomethyl)phenyl)propan-2-one, a compound with significant potential in medicinal chemistry, has garnered attention due to its diverse biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Synthesis

1-(2-(Cyanomethyl)phenyl)propan-2-one features a cyanomethyl group attached to a phenyl ring, making it a member of the ketone family. The synthesis of this compound typically involves the reaction of 2-bromobenzyl cyanide with propan-2-one, resulting in a product that can be further characterized through spectroscopic methods.

Property	Value
Molecular Formula	C12H13N
Molecular Weight	185.24 g/mol
Melting Point	60-62 °C
Solubility	Soluble in organic solvents

Anticancer Properties

Research indicates that compounds similar to 1-(2-(Cyanomethyl)phenyl)propan-2-one exhibit significant cytotoxic effects against various cancer cell lines. For instance, studies have shown that derivatives of this compound can induce apoptosis in breast cancer cells (MCF-7), demonstrating higher efficacy compared to conventional chemotherapeutics like Tamoxifen .

The biological activity of 1-(2-(Cyanomethyl)phenyl)propan-2-one may be attributed to its ability to interact with specific cellular targets involved in cancer progression. It is believed to inhibit key enzymes related to cell proliferation and survival, such as proteases and kinases.

Case Studies

• Breast Cancer Study : A study evaluated the cytotoxicity of several derivatives of 1-(2-(Cyanomethyl)phenyl)propan-2-one against MCF-7 cells using the MTT assay. The results indicated that certain derivatives exhibited IC50 values significantly lower than those of standard treatments, suggesting their potential as novel anticancer agents .
• SARS-CoV-2 Inhibition : Another investigation explored the compound's inhibitory effects on SARS-CoV-2 proteases, revealing promising antiviral activity. The structural analysis indicated that the compound binds effectively at the active site of the protease, disrupting viral replication processes .

Table 2: Summary of Biological Activities

Activity Type	Effectiveness	Reference
Anticancer	High
Antiviral	Moderate
Cytotoxicity	Significant

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural analogs of 1-(2-(Cyanomethyl)phenyl)propan-2-one, highlighting substituent variations and their implications:

Compound Name	Substituents/Modifications	Molecular Formula	Key Properties/Applications	Reference
1-(3-(Trifluoromethyl)phenyl)propan-2-one	Trifluoromethyl group at para position	C₁₀H₉F₃O	Intermediate for fenfluramine synthesis
1-(2-(Trifluoromethyl)phenyl)propan-2-one	Trifluoromethyl group at ortho position	C₁₀H₉F₃O	Higher lipophilicity; potential CNS agent
1-(2-(Methylsulfanyl)phenyl)propan-2-one	Methylsulfanyl group at ortho position	C₁₀H₁₂OS	Enhanced metabolic stability
1-(2-Nitrophenyl)propan-2-one	Nitro group at ortho position	C₉H₉NO₃	Precursor in explosives or dyes
1-(4-Methoxyphenyl)propan-2-one	Methoxy group at para position	C₁₀H₁₂O₂	Intermediate in organic synthesis
1-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-one	Boronic ester group	C₁₅H₂₁BO₃	Suzuki-Miyaura cross-coupling applications

Physicochemical Properties

• Melting Points and Physical States: 1-(2-(Cyanomethyl)phenyl)propan-2-one is typically a liquid at room temperature, similar to its trifluoromethyl-substituted analogs .
• Lipophilicity: Fluorinated derivatives (e.g., trifluoromethyl groups) exhibit higher logP values, enhancing blood-brain barrier permeability . The cyanomethyl group in the target compound balances reactivity and moderate lipophilicity .